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Compound of Interest

Compound Name: Ala-Ala-OMe

Cat. No.: B12386760 Get Quote

For researchers, scientists, and drug development professionals, L-Alanyl-L-alanine methyl

ester (Ala-Ala-OMe) presents a versatile dipeptide for various applications in biochemical and

pharmaceutical research. This technical guide provides an in-depth overview of its commercial

availability, synthesis, and potential biological significance.

This dipeptide ester, with the CAS number 24326-09-8, is a derivative of the natural amino acid

L-alanine. Its structure, featuring a methyl-esterified C-terminus, can enhance its

hydrophobicity and cell permeability compared to its free-acid counterpart, L-Alanyl-L-alanine.

This property makes it a valuable tool in studying peptide transport and metabolism.

Commercial Availability and Specifications
While not as commonly listed as its protected precursors or the single amino acid ester L-

Alanine methyl ester hydrochloride, L-Alanyl-L-alanine methyl ester is available from a select

number of specialized chemical suppliers. Researchers seeking to procure this compound

should reference the CAS number 24326-09-8 to ensure the correct product. Quantitative data

from suppliers is often limited; however, typical specifications are outlined below.
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Property Typical Specification

CAS Number 24326-09-8[1]

Molecular Formula C₇H₁₄N₂O₃[1]

Molecular Weight 174.20 g/mol [1]

Purity ≥95%

Appearance White to off-white solid

Solubility Soluble in water and polar organic solvents

Synthesis of L-Alanyl-L-alanine Methyl Ester
The synthesis of L-Alanyl-L-alanine methyl ester typically involves the coupling of two L-alanine

moieties, with appropriate protection and deprotection steps. A common strategy is the

deprotection of an N-terminally protected precursor.

Experimental Protocol: Deprotection of N-
Benzyloxycarbonyl-L-alanyl-L-alanine methyl ester
One documented method for the synthesis of L-Alanyl-L-alanine methyl ester involves the

removal of a benzyloxycarbonyl (Z) protecting group from the corresponding protected

dipeptide.[1]

Materials:

N-Benzyloxycarbonyl-L-alanyl-L-alanine methyl ester (Z-Ala-Ala-OMe)

Hydrogen bromide (HBr) in glacial acetic acid

Anhydrous ether

Glacial acetic acid

Procedure:
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Dissolve N-Benzyloxycarbonyl-L-alanyl-L-alanine methyl ester in a minimal amount of glacial

acetic acid.

Add a solution of hydrogen bromide in glacial acetic acid to the mixture.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion of the reaction, precipitate the product by the addition of anhydrous ether.

Collect the precipitate by filtration, wash with anhydrous ether, and dry under vacuum to yield

L-Alanyl-L-alanine methyl ester hydrobromide.

For the free base, subsequent neutralization and purification steps would be required.

Below is a workflow diagram illustrating the synthesis of L-Alanyl-L-alanine methyl ester via the

deprotection of its N-Boc protected precursor, a commonly used alternative protecting group.
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Synthesis of L-Alanyl-L-alanine Methyl Ester

N-Boc-L-alanine

Peptide Coupling Reaction

Coupling Reagent (e.g., DCC/NHS) L-Alanine methyl ester

N-Boc-L-alanyl-L-alanine methyl ester

N-terminal Deprotection

Deprotection Reagent (e.g., TFA or HCl in Dioxane)

L-Alanyl-L-alanine methyl ester

Click to download full resolution via product page

A general workflow for the synthesis of L-Alanyl-L-alanine methyl ester.

Potential Biological Roles and Applications
While specific research on the biological activity of L-Alanyl-L-alanine methyl ester is limited,

the functions of related dipeptides and the impact of C-terminal esterification provide insights

into its potential applications.

Dipeptides can exhibit distinct physiological properties compared to their constituent amino

acids. They can act as antioxidants, and their transport and metabolism are of significant

interest in nutrition and drug delivery. The methyl esterification of the C-terminus increases the

hydrophobicity of the peptide, which can enhance its ability to cross cellular membranes. This
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modification is a strategy employed in the design of peptide-based drugs to improve their

bioavailability.[2]

The workflow for investigating the biological activity of a novel dipeptide ester like L-Alanyl-L-

alanine methyl ester would typically involve a series of in vitro and in vivo studies.

Investigating Biological Activity

L-Alanyl-L-alanine methyl ester

In Vitro Cell-Based Assays
(e.g., cytotoxicity, proliferation) Enzyme Inhibition Assays Receptor Binding Studies

In Vivo Animal Models

Pharmacokinetic/
Pharmacodynamic Studies

Lead Optimization

Click to download full resolution via product page

A logical workflow for the biological evaluation of a dipeptide ester.

In conclusion, L-Alanyl-L-alanine methyl ester is a dipeptide of interest for researchers in the

fields of peptide chemistry, drug discovery, and proteomics. While commercial availability is

somewhat limited, its synthesis from protected precursors is well-established. Further research

is warranted to fully elucidate its biological functions and potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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